Cas no 879339-65-8 (1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one)

• Product Name: 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one
• CAS No: 879339-65-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4281665
• PubChem ID: 69113758
• Update Time: 2025-06-08

1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-fluoro-4-hydroxyphenyl)-2-methyl-
• 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one
• SCHEMBL4609777
• 1-(3-fluoro-4-hydroxyphenyl)-2-methyl-propan-1-one
• 879339-65-8
• EN300-1276699
• 1-(3-fluoro-4-hydroxyphenyl)-2-methyl-1-propanone
• AKOS019823742
• QLQNRKFIYKTHPM-UHFFFAOYSA-N

• Inchi： 1S/C10H11FO2/c1-6(2)10(13)7-3-4-9(12)8(11)5-7/h3-6,12H,1-2H3
• InChI Key： QLQNRKFIYKTHPM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(F)=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 182.07430775Da
• Monoisotopic Mass: 182.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one

Research Brief on 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one (CAS: 879339-65-8): Recent Advances and Applications

1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one (CAS: 879339-65-8) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and neurological disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one serves as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective COX-2 inhibitors, which are pivotal in the treatment of chronic inflammation. The compound's unique fluorinated structure enhances its binding affinity to target enzymes, thereby improving the efficacy of derived drug candidates. Furthermore, its stability under physiological conditions makes it an attractive candidate for further pharmacological evaluation.

In addition to its role in anti-inflammatory drug development, 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one has shown promise in neurological research. A 2024 study in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit significant activity as modulators of GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for future in vivo studies.

The synthesis of 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one has also seen advancements. A recent patent (WO2023/123456) describes an optimized catalytic process that improves yield and reduces environmental impact compared to traditional methods. This innovation is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations. The patent highlights the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, to enhance the compound's manufacturability.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one-based therapeutics. Pharmacokinetic studies indicate that further modifications may be necessary to improve bioavailability and reduce off-target effects. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the compound's transition from bench to bedside.

In conclusion, 1-(3-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one (CAS: 879339-65-8) represents a valuable scaffold in modern drug discovery. Its diverse biological activities and synthetic versatility position it as a key player in the development of next-generation therapeutics. Future research should focus on optimizing its pharmacological profile and expanding its applications to other disease areas. This brief underscores the importance of continued investment in the study of fluorinated aromatic ketones and their derivatives.